Cas no 1513245-14-1 (3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid)

• Product Name: 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid
• CAS No: 1513245-14-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6007662
• PubChem ID: 82606099
• Update Time: 2025-10-31

3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid
• EN300-1796681
• 1513245-14-1

• Inchi： 1S/C10H13NO3/c1-6-2-3-7(9(12)4-6)8(5-11)10(13)14/h2-4,8,12H,5,11H2,1H3,(H,13,14)
• InChI Key： KJNFRPPPPXNKHH-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(C(=O)O)CN

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid

Introduction to 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid (CAS No. 1513245-14-1)

3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid, identified by the chemical compound code CAS No. 1513245-14-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural arrangement of an amino group, a propanoic acid moiety, and a substituted aromatic ring, exhibits promising properties that make it a valuable candidate for further exploration in drug development and therapeutic applications.

The molecular structure of 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid consists of a propyl chain linked to an aromatic ring that is hydroxylated at the 2-position and methylated at the 4-position. This configuration imparts distinct chemical and biological characteristics, making it a versatile building block for synthesizing more complex molecules. The presence of both an amino group and a hydroxyl group on the aromatic ring enhances its reactivity, allowing for diverse functionalization strategies that can be tailored to specific pharmacological targets.

In recent years, the interest in 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid has been driven by its potential role in the development of novel therapeutic agents. Researchers have been investigating its interactions with various biological pathways, particularly those related to inflammation, metabolic disorders, and neurodegenerative diseases. The compound's ability to modulate enzyme activity and receptor binding has made it a focal point in preclinical studies aimed at identifying new drug candidates.

One of the most compelling aspects of 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid is its structural similarity to known bioactive molecules. This similarity suggests that it may possess analogous pharmacological effects, potentially offering therapeutic benefits with improved efficacy or reduced side effects. For instance, studies have explored its potential as an inhibitor of certain kinases involved in cancer progression. The hydroxyl and amino groups on the aromatic ring allow for hydrogen bonding interactions with target proteins, which can be exploited to enhance binding affinity and selectivity.

Moreover, the compound's solubility profile and stability under various conditions make it suitable for formulation into pharmaceutical products. These properties are critical for ensuring that the drug candidate remains effective throughout its shelf life and can be administered via different routes, such as oral or intravenous delivery. Preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for evaluating its clinical potential.

The synthesis of 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the expertise required to produce it on a scalable basis.

Recent advancements in computational chemistry have further enhanced the understanding of 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid's interactions with biological targets. Molecular docking simulations have been used to predict how this compound might bind to specific enzymes or receptors, providing insights into its mechanism of action. These computational approaches complement experimental studies by allowing researchers to visualize potential binding poses and assess the energy landscapes of protein-ligand interactions.

In addition to its pharmaceutical applications, 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid has shown promise in material science research. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific properties. For example, researchers have explored its use in creating biodegradable polymers that could find applications in medical implants or sustainable packaging solutions.

The future direction of research on 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid is likely to focus on optimizing its pharmacological profile through structure-based drug design. By modifying specific atoms or functional groups within its molecular framework, scientists aim to enhance its therapeutic efficacy while minimizing potential adverse effects. Collaborative efforts between synthetic chemists, biochemists, and medicinal chemists will be crucial in translating laboratory findings into viable clinical candidates.

As our understanding of biological systems continues to evolve, compounds like 3-amino-2-(2-hydroxy-4-methylphenyl)propanoic acid will play an increasingly important role in addressing complex diseases. Their multifaceted properties offer opportunities for innovation across multiple disciplines, from drug discovery to materials engineering. With ongoing research efforts dedicated to unraveling their full potential, this compound is poised to make significant contributions to science and medicine in the years ahead.